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Abstract

This technical guide provides a comprehensive overview of 2,3,3-trichloropropenal, a
chlorinated aldehyde of interest in various scientific domains. The document details its
chemical identity, including its IUPAC name and known synonyms, and presents a summary of
its physicochemical properties. Furthermore, this guide delves into the toxicological aspects of
the compound, specifically its mutagenic potential, and outlines a conceptual metabolic
activation pathway. While a detailed experimental protocol for its synthesis is not readily
available in the public domain, a general synthetic approach is discussed. This guide is
intended to serve as a foundational resource for professionals engaged in research and
development involving this and related chemical entities.

Chemical Identity and Nomenclature

The compound with the chemical formula CsHCIsO is systematically named 2,3,3-trichloroprop-
2-enal according to the International Union of Pure and Applied Chemistry (IUPAC)
nomenclature.[1] This name accurately describes its three-carbon chain with a double bond at
the second carbon, an aldehyde functional group, and three chlorine substituents at the second
and third positions.

This compound is also known by a variety of synonyms, which are frequently encountered in
literature and chemical databases. These include:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15075440?utm_src=pdf-interest
https://www.benchchem.com/product/b15075440?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trichloropropenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15075440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 2,3,3-Trichloropropenal[1]

e 2,3,3-Trichloroacrolein[1]

e 2,3,3-Trichloro-2-propenal[1]

e 2,3,3-Trichloroacrylaldehyde[1]
 Trichloroacrolein

e Acrolein, 2,3,3-trichloro-[1]

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 2,3,3-
trichloropropenal is essential for its handling, application, and analysis. While experimental
data for some properties are scarce, computational predictions provide valuable insights.

Property Value Source
Molecular Formula CsHCIs0 PubChem[1]
Molecular Weight 159.39 g/mol PubChem[1]
Monoisotopic Mass 157.909298 Da PubChem[1]
XLogP3-AA (Computed) 2.3 PubChem[1]
Topological Polar Surface Area )

17.1 A2 Guidechem[2]
(Computed)
Heavy Atom Count ]

7 Guidechem[2]
(Computed)
Hydrogen Bond Donor Count

PubChem[1]

(Computed)
Hydrogen Bond Acceptor

1 PubChem[1]
Count (Computed)
Rotatable Bond Count )

1 Guidechem[2]

(Computed)
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Note: The majority of the available data is computationally derived and should be used as an
estimation. Experimental verification is recommended.

Synthesis Methodology

A detailed, step-by-step experimental protocol for the synthesis of 2,3,3-trichloropropenal is
not extensively documented in readily accessible scientific literature. However, based on the
synthesis of structurally related compounds, a plausible synthetic route can be proposed. The
synthesis of chlorinated propenals often involves the chlorination of a suitable precursor
followed by oxidation or rearrangement.

A potential, though unverified, synthetic pathway could involve the controlled chlorination of
acrolein (propenal) or a related three-carbon aldehyde or alcohol, followed by
dehydrochlorination to introduce the double bond at the desired position. The regioselectivity
and stereoselectivity of such reactions would be critical to obtaining the target compound with
high purity.

Toxicological Profile: Mutagenicity and Genotoxicity

The toxicological properties of 2,3,3-trichloropropenal and related chlorinated alkenes are of
significant interest due to their potential impact on biological systems. Mutation data has been
reported for 2,3,3-trichloropropenal, indicating it is a poison by the intraperitoneal route.[2]
When heated to decomposition, it emits toxic fumes of chloride.[2]

Studies on structurally similar compounds, such as other allylic chloropropenes, have
demonstrated considerable indirect mutagenic activity in the Salmonella/mammalian
microsome test, particularly in the presence of a metabolic activation system (S9 mix). This
suggests that metabolic transformation is a key step in the manifestation of their mutagenic
potential.

Conceptual Metabolic Activation Pathway

While a specific metabolic pathway for 2,3,3-trichloropropenal has not been fully elucidated, a
conceptual pathway can be inferred from studies on related chlorinated propenes and
propanes. The genotoxicity of many halogenated hydrocarbons is linked to their metabolic
bioactivation to reactive electrophilic intermediates.
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The diagram below illustrates a hypothetical metabolic activation pathway for a generic
chlorinated alkene, which could be analogous to the metabolism of 2,3,3-trichloropropenal.
This process often involves cytochrome P450-mediated oxidation.

Phase | Metabolism Cellular Interactions

Cytochrome P450 Nucleophilic Attack
2,3,3-Trichloropropenal Oxidation Reactive Epoxide Intermediate by DNA »| DNAAdducts ST o genesis

Click to download full resolution via product page
Caption: Conceptual metabolic activation of 2,3,3-trichloropropenal.

This proposed pathway suggests that 2,3,3-trichloropropenal could be metabolized by
cytochrome P450 enzymes to form a highly reactive epoxide intermediate. This electrophilic
epoxide can then react with nucleophilic sites on cellular macromolecules, such as DNA, to
form DNA adducts. The formation of these adducts can lead to mutations and potentially initiate
carcinogenesis.

Conclusion

2,3,3-Trichloropropenal is a chlorinated aldehyde with identified mutagenic properties. This
technical guide has provided a summary of its chemical identity, physicochemical
characteristics, and a conceptual overview of its synthesis and metabolic activation. The lack of
comprehensive experimental data highlights the need for further research to fully characterize
this compound's properties and biological activities. The information presented herein serves
as a valuable starting point for researchers and professionals in drug development and related
fields who may encounter or work with this class of compounds. It is imperative to handle this
compound with appropriate safety precautions due to its reported toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2,3,3-
Trichloropropenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075440#2-3-3-trichloropropenal-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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